1-(4-(4-chlorobenzamido)benzyl)-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[[4-[(4-chlorobenzoyl)amino]phenyl]methyl]-N-(4-methoxyphenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C25H21ClN4O3/c1-33-22-12-10-21(11-13-22)29-25(32)23-15-30(16-27-23)14-17-2-8-20(9-3-17)28-24(31)18-4-6-19(26)7-5-18/h2-13,15-16H,14H2,1H3,(H,28,31)(H,29,32)
• InChI Key: PATOPSWJGMUEAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C25H21ClN4O3
• Molecular Weight: 460.9 g/mol

Description

1-(4-(4-chlorobenzamido)benzyl)-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide, also known as CB-839, is a small molecule inhibitor of glutaminase. Glutaminase is an enzyme that plays a crucial role in the metabolism of cancer cells. CB-839 has shown promising results in preclinical studies as a potential anticancer agent.

Scientific Research Applications

Antitumor Activity

Imidazole derivatives, including compounds like 8-carbamoyl-3-substituted-imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-ones, have shown antitumor activity against L-1210 and P388 leukemia, highlighting the potential for compounds with similar structural features to act as antitumor agents. The synthesis and chemistry of such compounds suggest a prodrug modification approach to improve efficacy against specific cancer types (M. Stevens et al., 1984).

Antihypertensive Effects

Research on N-(biphenylylmethyl)imidazoles has led to the discovery of potent, orally active antihypertensive agents. These compounds, differing from previously reported imidazole derivatives, emphasize the significance of specific substitutions for enhancing biological activity and therapeutic potential (D. Carini et al., 1991).

Stereoselectivity in Synthesis

The reaction of primaquine alpha-aminoamides with substituted benzaldehydes has been found to be stereoselective, demonstrating the importance of structural features in the synthesis of bioactive imidazole derivatives. This research could inform the design of novel compounds with improved selectivity and therapeutic profiles (R. Ferraz et al., 2007).